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Compound of Interest

Compound Name: 1-Dimethylamino-2-propanol

Cat. No.: B140979 Get Quote

An In-depth Technical Guide to 1-Dimethylamino-2-propanol

This guide provides an overview of the fundamental physicochemical properties of 1-
dimethylamino-2-propanol, a compound of interest to researchers, scientists, and

professionals in drug development.

Core Properties
1-dimethylamino-2-propanol, also known as N,N-Dimethylisopropanolamine, is an amino

alcohol used as a building block in organic synthesis.[1] It is a clear to light yellow liquid that is

miscible with water.[1][2]

Quantitative Data Summary
The key molecular identifiers and properties of 1-dimethylamino-2-propanol are summarized

in the table below for easy reference.
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Property Value References

Molecular Formula C5H13NO [1][2][3][4]

Molecular Weight 103.16 g/mol [2][4]

CAS Number 108-16-7 [2][3]

Density 0.837 g/mL at 25 °C [1]

Boiling Point 121-127 °C [1]

Linear Formula CH3CH(OH)CH2N(CH3)2

Experimental Protocols
Detailed experimental protocols for specific applications of 1-dimethylamino-2-propanol, such

as its use in the synthesis of novel phthalocyanine compounds or as a protector against

mechlorethamine cytotoxicity, would be found within specific research publications detailing

those studies.[2] General handling and safety information can be found in the safety data

sheets (SDS) provided by suppliers.

Chemical Identification and Structure
The following diagram illustrates the key identifiers for 1-dimethylamino-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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